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Compound of Interest

1,3-Dimethoxy-5-(2-methyloctan-
Compound Name:
2-yl)benzene

Cat. No.: B037765

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 60526-81-0[1][2]

This technical guide provides a comprehensive overview of the chemical compound 1,3-
Dimethoxy-5-(2-methyloctan-2-yl)benzene, including its chemical and physical properties, a
proposed synthetic route, and a discussion of its potential applications in drug development
based on related structures. Due to the limited availability of published data on this specific
molecule, this guide combines information from public chemical databases with established
synthetic methodologies and general principles of drug discovery for analogous compounds.

Chemical and Physical Properties

The following table summarizes the key computed chemical and physical properties of 1,3-
Dimethoxy-5-(2-methyloctan-2-yl)benzene. This data is primarily sourced from the PubChem
database.[2]
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Property Value Source
Molecular Formula C17H2802 PubChem|[2]
Molecular Weight 264.4 g/mol PubChem|[2]
1,3-dimethoxy-5-(2-
IUPAC Name PubChem|[2]
methyloctan-2-yl)benzene
CAS Number 60526-81-0 LookChem, PubChem[1][2]
InChl=1S/C17H2802/c1-6-7-8-
9-10-17(2,3)14-11-15(18-4)13-
InChl PubChem|[2]
16(12-14)19-5/h11-13H,6-
10H2,1-5H3
MYYOUJBZUGHFNX-
InChiKey PubChem|[2]
UHFFFAOYSA-N
CCccccec(o)
SMILES PubChem][2]
(C)C1=CC(=CC(=C1)0OC)0OC
EC Number 262-280-2 LookChem, PubChem[1][2]
XLogP3 6.2 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem|[2]
Hydrogen Bond Acceptor
2 PubChem[2]
Count
Rotatable Bond Count 7 PubChem][2]
Exact Mass 264.208930132 Da PubChem|[2]
Monoisotopic Mass 264.208930132 Da PubChem|[2]
Topological Polar Surface Area  18.5 A2 PubChem|[2]
Heavy Atom Count 19 PubChem][2]

Proposed Synthesis
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While specific experimental protocols for the synthesis of 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene are not readily available in the published literature, a plausible synthetic route can
be proposed based on established organometallic reactions. A common method for introducing
tertiary alkyl groups to an aromatic ring is through a Friedel-Crafts alkylation or by using an
organometallic reagent. The following proposed protocol utilizes a Grignard reagent, a method
analogous to the synthesis of similar alkylated dimethoxybenzene compounds.

Proposed Experimental Protocol: Grighard Reaction

o Preparation of the Grignard Reagent (2-methyloctan-2-ylmagnesium chloride):

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

o Add a small crystal of iodine to initiate the reaction.

o Slowly add a solution of 2-chloro-2-methyloctane (1 equivalent) in anhydrous diethyl ether
via the dropping funnel under a nitrogen atmosphere.

o If the reaction does not start, gentle heating may be applied. Once initiated, the reaction is
typically exothermic and may require cooling in an ice bath to maintain a gentle reflux.

o After the addition is complete, stir the mixture at room temperature for an additional 1-2
hours to ensure complete formation of the Grignard reagent.

e Coupling Reaction:

o In a separate flame-dried flask, dissolve 1-bromo-3,5-dimethoxybenzene (1 equivalent) in
anhydrous tetrahydrofuran (THF).

o Add a catalytic amount of a suitable cross-coupling catalyst, such as --INVALID-LINK--
palladium(ll) dichloride (PEPPSI-IPr).

o Cool the solution to 0 °C in an ice bath.

o Slowly add the prepared Grignard reagent from step 1 to the solution of 1-bromo-3,5-
dimethoxybenzene.
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o Allow the reaction mixture to slowly warm to room temperature and stir overnight.

e Work-up and Purification:

o Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with diethyl ether (3x).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Filter the drying agent and concentrate the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a gradient of
hexane and ethyl acetate to yield the final product, 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene.
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Caption: Proposed synthetic workflow for 1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene.
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Potential Applications in Drug Development

There is currently no specific research available detailing the biological activity or drug
development applications of 1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene. However, the
structural motifs present in the molecule, namely the dimethoxybenzene core and the long alkyl
chain, are found in various biologically active compounds.

Alkylated methoxyphenols and related compounds have been investigated for a range of
biological activities, including:

e Antioxidant and Anti-inflammatory Properties: The methoxy groups on the benzene ring can
influence the redox properties of the molecule, potentially conferring antioxidant activity.
Some o-methoxyphenols have been shown to possess radical-scavenging capabilities and
can inhibit inflammatory pathways, such as the cyclooxygenase-2 (COX-2) and NF-kB
signaling pathways.

» Anticancer Activity: Certain prodigiosenes with alkyl chains have demonstrated cytotoxic
effects against tumor cell lines. The lipophilic alkyl chain can influence the compound's ability
to interact with cellular membranes and other hydrophobic targets.

» Antimicrobial Activity: The hydrophobic nature of the alkyl substituent can also play a role in
antimicrobial activity, potentially by disrupting bacterial cell membranes.

Given these general activities of related compounds, 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene could be a candidate for screening in various biological assays to explore its
therapeutic potential. A general workflow for such a screening process is outlined below.
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Caption: General workflow for biological activity screening of a novel chemical compound.

Conclusion

1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene is a chemical compound for which basic
physicochemical properties are available, but detailed experimental studies on its synthesis
and biological activity are lacking in the public domain. The proposed synthetic route provides a
viable method for its preparation, which would enable further investigation into its potential as a
therapeutic agent. Based on the activities of structurally related molecules, this compound
warrants exploration for its antioxidant, anti-inflammatory, anticancer, and antimicrobial
properties. Further research is necessary to elucidate its specific biological functions and

potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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